Cas no 1599263-45-2 (3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane)

3-(3-Bromo-1,4-dichlorobutan-2-yl)oxyoxolane is a halogenated organic compound featuring a bromo- and dichloro-substituted butane moiety linked to an oxolane (tetrahydrofuran) ring via an ether bond. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of complex molecules. The presence of multiple halogen substituents enhances its utility in nucleophilic substitution and cross-coupling reactions, offering versatility in constructing carbon-carbon and carbon-heteroatom bonds. Its oxolane group may improve solubility in organic solvents, facilitating handling in synthetic workflows. Careful handling is advised due to the potential reactivity of halogenated compounds. This compound is primarily of interest in research and pharmaceutical development.
3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane structure
1599263-45-2 structure
Product Name:3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane
CAS No:1599263-45-2
MF:C8H13BrCl2O2
MW:291.997620344162
CID:6089110
PubChem ID:114774110
Update Time:2025-10-30

3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane
    • EN300-1134543
    • 1599263-45-2
    • 3-[(3-bromo-1,4-dichlorobutan-2-yl)oxy]oxolane
    • Inchi: 1S/C8H13BrCl2O2/c9-7(3-10)8(4-11)13-6-1-2-12-5-6/h6-8H,1-5H2
    • InChI Key: GZCODEALALZQKD-UHFFFAOYSA-N
    • SMILES: BrC(CCl)C(CCl)OC1COCC1

Computed Properties

  • Exact Mass: 289.94760g/mol
  • Monoisotopic Mass: 289.94760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 18.5Ų

3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane Pricemore >>

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Additional information on 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane

Introduction to 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane (CAS No. 1599263-45-2)

3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane, with the CAS number 1599263-45-2, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its complex structure, which includes a bromine atom, two chlorine atoms, and an oxolane ring. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition-metal catalysts and green solvents has significantly reduced the environmental impact of its synthesis.

In the realm of medicinal chemistry, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane has shown promise as a building block for the development of novel therapeutic agents. Its bromine and chlorine substituents can be selectively modified to introduce bioactive moieties, enhancing its potential for drug discovery. Recent studies have explored its use in the synthesis of antiviral and anticancer compounds. For example, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane that exhibited potent antiviral activity against several strains of influenza virus.

The oxolane ring in 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane is particularly noteworthy for its ability to confer structural rigidity and enhance molecular stability. This property is crucial in designing molecules with improved pharmacokinetic profiles. Research has shown that compounds containing oxolane rings can exhibit enhanced oral bioavailability and reduced metabolic degradation, making them attractive candidates for drug development.

In addition to its applications in medicinal chemistry, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane has found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical properties and chemical resistance. A 2020 study published in Macromolecules demonstrated the use of 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane-derived monomers in the preparation of high-performance polymers with tunable properties.

The safety profile of 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane is an important consideration for both industrial and research applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that while the compound is generally considered safe under controlled conditions, appropriate handling and storage practices are essential to minimize any potential hazards.

In conclusion, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane (CAS No. 1599263-45-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working at the forefront of scientific innovation. As ongoing research continues to uncover new possibilities for its use, 3-(3-bromo-1,4-dichlorobutan-2-yl)oxyoxolane is poised to play a significant role in advancing various fields of science and technology.

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